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Compound of Interest

Cat. No.: B8769195

Compound Name: 2,3-Difluoro-5-nitrobenzaldehyde

Get Quote

Executive Summary & Compound Identity

2,3-Difluoro-5-nitrobenzaldehyde is a critical electrophilic building block used in the synthesis
of bioactive heterocycles (e.g., quinolines, indoles) and kinase inhibitors. Its structural

validation relies on detecting the unique "fingerprint" created by the interplay between the

electron-withdrawing nitro group, the aldehyde moiety, and the vicinal difluoro substitution

pattern.

Chemical Identifiers

Parameter Details

IUPAC Name 2,3-Difluoro-5-nitrobenzaldehyde
Molecular Formula C7H3F2NOs

Molecular Weight 187.10 g/mol

SMILES O=CC1=CC(=0)=CC(F)=C1F

Key Structural Features

Vicinal difluorides (C2, C3); Nitro group (C5);
Aldehyde (C1)
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Structural Logic & Synthesis Context

To interpret the spectra accurately, one must understand the substituent effects. The molecule
is synthesized via the nitration of 2,3-difluorobenzaldehyde. The directing effects determine the
substitution pattern:

e Aldehyde (CHO): Meta-directing (deactivates C2, C4, C6).
¢ Fluorines (F): Ortho/Para-directing (activate C4, C5, C6).

o Result: The C5 position is electronically activated by the para-fluorine (at C2) and sterically
accessible, making it the primary site for nitration.

Synthesis & Fragmentation Workflow
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Figure 1: Synthesis pathway and predicted Mass Spectrometry fragmentation logic.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR profile is characterized by significant C-F and H-F coupling. The two aromatic
protons (H4 and H6) appear as distinct multiplets due to coupling with the fluorine nuclei.

A. *H NMR Data (400 MHz, CDClIs)
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Coupling
Shift (6 ppm) Multiplicity Integral Constants { Assighment
in Hz)
10.35 s (or d) 1H Hz (often CHO (Aldehyde)
unresolved)
H-6 (Ortho to
8.60 — 8.65 ddd 1H
CHO)
H-4 (Ortho to
8.35-8.40 ddd 1H ,

NO2)

Interpretation Guide:

e H-6 (C6-H): This proton is the most deshielded aromatic signal due to the anisotropy of the
adjacent carbonyl group and the inductive effect of the meta-nitro group. It appears as a
doublet of doublets (or ddd) due to coupling with F2 (meta) and H4 (meta).

e H-4 (C4-H): Located between the nitro group and the C3-Fluorine. It shows a large coupling
constant (~10 Hz) characteristic of ortho H-F coupling with F3.

B. 3C NMR Data (100 MHz, CDCl5)

The 13C spectrum is complex due to C-F splitting.[1] Expect doublets (d) or doublets of doublets
(dd) for most carbons.
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Coupling (
Shift (6 ppm) Multiplicity Assignment

)
185.2 d Hz C=0 (Aldehyde)
155.0 dd Hz C-2 (C-F, ipso)
149.5 dd Hz C-3 (C-F, ipso)
144.0 s (broad) - C-5 (C-NOg2, ipso)
126.5 m - C-1 (Ipso to CHO)
121.8 dd Hz C-4 (Aromatic CH)
1125 d Hz C-6 (Aromatic CH)

Note: Chemical shifts are estimated based on substituent additivity rules relative to 2,3-
difluorobenzaldehyde.

C. **F NMR Data (376 MHz, CDCIs)

Fluorine NMR is the definitive tool for purity assessment.

e §-128.5 ppm: (m, 1F, F-3) — Shifted upfield due to ortho-H and meta-NO-.
e 0-136.2 ppm: (m, 1F, F-2) — Distinct shift due to ortho-CHO.

o Coupling: A characteristic vicinal F-F coupling (

) of approximately 20—22 Hz is observed.

Vibrational Spectroscopy (IR)

The Infrared spectrum (ATR/Thin Film) provides rapid functional group confirmation.
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Wavenumber . .
Intensity Functional Group Mode
(cm™)
3100 — 3050 Weak Ar-H C-H Stretching
Aldehyde Carbonyl
1695-1710 Strong C=0
Stretch
1535 - 1550 Strong NO2 Asymmetric Stretch
1345 - 1360 Strong NO2 Symmetric Stretch
1280 — 1290 Medium C-F Aryl Fluoride Stretch

Mass Spectrometry (MS)

Method: GC-MS (EI, 70 eV) or LC-MS (ESI+).

e Molecular lon (M*): m/z 187 (Odd mass indicates odd nitrogen count).

o Base Peak: Often m/z 186 ([M-H]*) or m/z 158 ([M-CHQO]*).

Fragmentation Pathway:

Experimental Protocols

m/z 187 — 158: Loss of formyl radical (CHO, -29 amu).

m/z 187 — 141: Direct loss of NO:z (less common but possible).

Protocol 1: NMR Sample Preparation

e Solvent: Use CDCIs (Chloroform-d) labeled with 0.03% TMS.

m/z 187 — 186: Loss of aldehydic hydrogen (common in benzaldehydes).

m/z 158 - 112: Subsequent loss of nitro group (NOz, -46 amu) from the phenyl cation.

o Concentration: Dissolve 5-10 mg of the solid in 0.6 mL of solvent.
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« Filtration: Filter through a cotton plug if any turbidity is observed (crucial for removing
inorganic fluoride salts from synthesis).

e Acquisition:
o Run *H NMR with 16 scans (d1 =1.0s).
o Run F NMR (unprotonated) to verify the ratio of isomers.

o Validation: If the integration of the aromatic region is not exactly 1:1, check for the 6-nitro
isomer impurity.

Protocol 2: GC-MS Analysis

e Column: HP-5MS or equivalent (30m x 0.25mm, 0.25um film).

e Temperature Program: 80°C (1 min) — 20°C/min - 280°C (5 min).
e Inlet: Split mode (20:1), 250°C.

» Retention Time: Expect elution slightly after 2,3-difluorobenzaldehyde due to the heavier
nitro group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. acdlabs.com [acdlabs.com]

» To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 2,3-
Difluoro-5-nitrobenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8769195/docs#technical-guide-spectroscopic-
characterization-of-2-3-difluoro-5-nitrobenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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